Cas no 76653-18-4 (1-PHENYLPROPANE-2-SULFONYL CHLORIDE)

• Product Name: 1-PHENYLPROPANE-2-SULFONYL CHLORIDE
• CAS No: 76653-18-4
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• MDL: MFCD09886677
• CID: 4658659
• PubChem ID: 24257295
• Update Time: 2024-03-01

1-PHENYLPROPANE-2-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonyl chloride, α-methyl-
• 1-PHENYLPROPANE-2-SULFONYL CHLORIDE

• MDL： MFCD09886677
• Inchi： 1S/C9H11ClO2S/c1-8(13(10,11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： MVNNQZOLPSWUGV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 218.0168285g/mol
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes